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Compound of Interest

Compound Name:
5-(2-Chlorophenyl)-5-

oxovaleronitrile

CAS No.: 898767-76-5

Cat. No.: B1324226 Get Quote

Executive Summary & Operational Logic
5-(2-Chlorophenyl)-5-oxovaleronitrile (CAS: 898767-76-5) is a functionalized organic

intermediate often utilized in the synthesis of pharmaceutical agents (e.g., Urapidil analogs). Its

disposal presents a dual-hazard profile:

Nitrile Moiety (-CN): Potential for hydrogen cyanide (HCN) evolution if subjected to strong

acidic conditions or hydrolysis.

Aryl Chloride (-Cl): Classifies the waste as a Halogenated Organic. This strictly prohibits

disposal in standard organic solvent streams, as improper incineration of chlorinated

aromatics can generate dioxins and furans.

Core Directive: This compound must be segregated into Solid/Liquid Halogenated Waste

streams and destroyed via high-temperature incineration equipped with acid gas scrubbing.

Chemical Profile & Hazard Identification
Use this table to verify the substance identity before initiating disposal protocols.
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Parameter Data Operational Implication

Chemical Name
5-(2-Chlorophenyl)-5-

oxovaleronitrile

Primary identifier for waste

manifests.

CAS Number 898767-76-5 Use for SDS verification.

Formula C₁₁H₁₀ClNO
High carbon content;

combustible.

Physical State Solid (Powder/Crystalline)
Requires particulate control

(N95/P100) during handling.

Key Functional Groups Nitrile, Ketone, Aryl Chloride

Incompatible with: Strong

acids, strong oxidizers,

reducing agents.[1]

Primary Hazards
Irritant (Skin/Eye), Acute

Toxicity (Oral)

Full PPE (Nitrile gloves, lab

coat, goggles) required.

Waste Code (RCRA)

D001 (Ignitable - if in solvent),

D003 (Reactive - potential), or

Listed

Default to Halogenated

Organic for incineration

profiling.

Pre-Disposal Stabilization: The Self-Validating
Protocol
Trustworthiness is built on verification. Do not assume waste stability; test it.

Step 1: pH Verification (The "Acid Lock")
Why: Nitriles can hydrolyze to carboxylic acids and ammonia, or in the presence of strong

acids, release toxic gases.

Protocol: Before containerizing, moisten a pH strip with distilled water and touch it to the

waste (or test the aqueous phase if in solution).

Validation: The pH must be Neutral (6-8) or slightly Basic (8-10).
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Action: If acidic (pH < 5), neutralize carefully with dilute Sodium Bicarbonate (NaHCO₃)

before adding to the waste container.

Step 2: Segregation (The "Halogen Trap")
Why: Chlorinated compounds require specific incineration temperatures (>1100°C) and

residence times to break the C-Cl bond and scrub the resulting HCl gas. Mixing this with non-

halogenated solvents (e.g., acetone, ethanol) dilutes the chlorine content but complicates the

recycling/disposal process for the facility.

Protocol: Segregate strictly into containers labeled "HALOGENATED ORGANIC WASTE."

Prohibition: Do NOT mix with oxidizers (e.g., Nitric Acid) or alkali metals.

Disposal Workflow
The following diagram illustrates the chain of custody from the benchtop to final destruction.

Note the critical decision nodes regarding physical state and halogen content.
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Figure 1: Cradle-to-Grave disposal pathway ensuring regulatory compliance and thermal

destruction of the chlorinated moiety.

Emergency Spill Response
Immediate actions to take in the event of benchtop contamination.

Evacuate & Ventilate: If dust is airborne, clear the immediate area. Nitriles can be respiratory

irritants [1].[2][3][4]

PPE Upgrade: Don double nitrile gloves, safety goggles, and a P100 particulate respirator.

Dry Spill (Powder):

Do NOT sweep vigorously (creates dust).

Cover spill with a wet paper towel to dampen.

Scoop material into a wide-mouth jar.

Wipe surface with 10% bleach solution (oxidizes traces), followed by water.

Wet Spill (Solution):

Absorb with vermiculite or sand.

Do NOT use sawdust (combustible).

Place saturated absorbent into the Halogenated Waste container.

Regulatory & Compliance Context
This protocol aligns with US EPA RCRA (Resource Conservation and Recovery Act) standards.

Generator Status: The waste must be counted toward your monthly hazardous waste

generation totals.

Incineration Standard: Because of the chlorine atom, this waste falls under regulations

requiring incinerators to achieve 99.99% destruction and removal efficiency (DRE) for
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principal organic hazardous constituents (POHCs) [2]. The facility must have scrubbers to

neutralize the hydrochloric acid (HCl) produced during combustion.

Why not drain disposal?
Disposal into the sewer system is strictly prohibited.[5]

Aquatic Toxicity: Chlorinated aromatics are persistent and toxic to aquatic life.

Hydrolysis Risk: Sewer lines often contain varying pH levels; acidic drain lines could trigger

the release of toxic byproducts from the nitrile group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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